Cas no 106535-31-3 (ethyl 1-methyl-1H-1,2,4-triazole-5-carboxylate)

• Product Name: ethyl 1-methyl-1H-1,2,4-triazole-5-carboxylate
• CAS No: 106535-31-3
• MF: C₆H₉N₃O₂
• MW: 155.154560804367
• MDL: MFCD18338225
• CID: 4570260
• PubChem ID: 13568520
• Update Time: 2023-08-10

ethyl 1-methyl-1H-1,2,4-triazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 1-methyl-1H-1,2,4-triazole-5-carboxylate
• ethyl 2-methyl-1,2,4-triazole-3-carboxylate
• Z2509351298

• MDL： MFCD18338225
• Inchi： 1S/C6H9N3O2/c1-3-11-6(10)5-7-4-8-9(5)2/h4H,3H2,1-2H3
• InChI Key： DQWLBVQIISNQID-UHFFFAOYSA-N
• SMILES： O(C(C1=NC=NN1C)=O)CC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 151
• XLogP3: 0.6
• Topological Polar Surface Area: 57

ethyl 1-methyl-1H-1,2,4-triazole-5-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles